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Compound of Interest

Compound Name: Methylene

Cat. No.: B1212753 Get Quote

This guide provides immediate safety protocols and logistical information for researchers,

scientists, and drug development professionals handling methylene chloride (also known as

dichloromethane or DCM). Adherence to these procedures is critical to minimize exposure and

ensure a safe laboratory environment.

Health Hazards and Exposure Limits
Methylene chloride is a volatile, colorless liquid with a sweet, chloroform-like odor.[1] It is

classified as a probable human carcinogen and can cause damage to the liver, blood, and

central nervous system with repeated or prolonged exposure.[2] Short-term exposure to high

concentrations can lead to dizziness, headaches, nausea, and irritation of the eyes and

respiratory tract.[3][4]

It is crucial to be aware of the established occupational exposure limits for methylene chloride.

These limits define the maximum concentration of a substance to which a worker can be

exposed over a specified period.
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Exposure Limit
Type

Agency Value Notes

Permissible Exposure

Limit (PEL)
OSHA 25 ppm

8-hour time-weighted

average (TWA)[4][5]

[6]

Short-Term Exposure

Limit (STEL)
OSHA 125 ppm 15-minute period[4][5]

Action Level OSHA 12.5 ppm

8-hour TWA; triggers

monitoring and

medical

surveillance[4]

Threshold Limit Value

(TLV)
ACGIH 50 ppm 8-hour TWA[5]

Recommended

Exposure Limit (REL)
NIOSH

Lowest Feasible

Concentration

Due to its

carcinogenicity[5][6]

Inhalation Exposure

Limit
EPA (TSCA) 2 ppm 8-hour TWA[7]

Short-Term Inhalation

Limit
EPA (TSCA) 16 ppm 15-minute period[7]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory when handling methylene chloride to prevent

skin and eye contact, and inhalation of vapors.

Methylene chloride readily penetrates standard laboratory gloves like nitrile and latex.[1][8]

Therefore, a specific double-gloving technique must be employed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.osha.gov/sites/default/files/publications/osha3144.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1255.pdf
https://epi.dph.ncdhhs.gov/oee/docs/MethyleneChlorideFactSheet.pdf
https://www.osha.gov/sites/default/files/publications/osha3144.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1255.pdf
https://www.osha.gov/sites/default/files/publications/osha3144.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1255.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1255.pdf
https://epi.dph.ncdhhs.gov/oee/docs/MethyleneChlorideFactSheet.pdf
https://ohsonline.com/articles/2025/09/08/printpub-bermudez.aspx
https://ohsonline.com/articles/2025/09/08/printpub-bermudez.aspx
https://www.benchchem.com/product/b1212753?utm_src=pdf-body
https://www.benchchem.com/product/b1212753?utm_src=pdf-body
https://ehs.umich.edu/wp-content/uploads/2016/02/MethyleneChloride.docx
https://www.unmc.edu/ehs/_documents/chemical-safety/methylene_chloride_sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Layer Recommended Materials Purpose

Inner Glove

Polyethylene/Ethylene Vinyl

Alcohol (PE/EVOH) laminate

(e.g., SilverShield®/4H®),

Polyvinyl Alcohol (PVA), or

Viton®/Butyl rubber laminate.

[1][8][9]

Provides primary chemical

resistance against methylene

chloride penetration.

Outer Glove Nitrile or Neoprene.[1][8][9]

Protects the inner glove from

cuts, tears, and punctures.[1]

[8][9]

Key Glove Practices:

Inspect gloves for any signs of degradation before use.[9]

Change gloves frequently, and immediately if contamination is suspected.[1][8]

Use proper glove removal techniques to avoid skin contact with the outer surface.[10]

Minimum Requirement: Safety glasses with side shields meeting ANSI/ISEA Z87.1 standards

are required for use in a closed system.[1][8]

Splash Hazard: Chemical splash goggles are mandatory when a splash hazard exists.[1][8]

For significant splash risks, a face shield should be worn in addition to goggles.[9][11]

Contact Lenses: Avoid wearing contact lenses when working with methylene chloride.[3][8]

Lab Coat: A fully buttoned laboratory coat is required.[1][8]

Apron: For transferring or using large quantities, a chemically resistant apron should be worn

over the lab coat.[1][8]

Respiratory Protection: All work with open containers of methylene chloride must be

conducted in a certified chemical fume hood.[1][11] If engineering controls cannot maintain

exposure below the PEL, supplied-air respirators are required. Filter cartridge respirators are

not effective against methylene chloride.[3][9]
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Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is essential for safety.

Designated Area: All work with methylene chloride should be conducted in a designated

area, clearly labeled as such.[1][11]

Ventilation: Handle open containers only within a chemical fume hood to minimize vapor

inhalation.[1][11]

Quantity: Use the smallest practical quantity of methylene chloride for your experiment.[1]

[11]

Container Management: Keep containers tightly closed when not in use.[1][8]

Transportation: When moving methylene chloride, use secondary containment, such as a

bottle carrier.[1][8]

Post-Work Decontamination: After work is complete, wipe down the work area with a soap

and water solution.[1][11]

Store methylene chloride in a cool, well-ventilated area.[1][8]

Use secondary containment and store away from incompatible materials such as strong

oxidizers, caustics, and chemically active metals (e.g., aluminum, magnesium, sodium,

potassium).[1][8]

Avoid storing containers on the floor and away from ignition sources.[1]

Small Spills (<250 mL) inside a fume hood: Trained personnel wearing appropriate PPE can

clean up the spill using absorbent pads.[11][12]

Large Spills (>250 mL) or spills outside a fume hood: Evacuate the area immediately and

restrict access.[12] Notify your institution's Environmental Health & Safety (EHS) department.

[12]

Skin Exposure: Immediately remove contaminated clothing and flush the affected skin with

soap and water for at least 15 minutes in a safety shower.[2][12]
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Eye Exposure: Flush eyes for at least 15 minutes at an emergency eyewash station and

seek immediate medical attention.[3][12]

Hazardous Waste: All spent, unused, and expired methylene chloride, as well as

contaminated materials (e.g., gloves, absorbent pads), must be disposed of as hazardous

waste.[1][13]

Waste Containers: Collect waste in a designated, properly labeled, and sealed container. Do

not dispose of methylene chloride down the sink.[10]

Collection: Follow your institution's specific procedures for hazardous waste collection.[12]

Methylene Chloride Handling Workflow
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Step 2

Post-Handling Procedures

Step 3
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Caption: Workflow for safe handling of Methylene Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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